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Compound of Interest

Compound Name: 5-Bromo-2-(hydroxymethyl)phenol

Cat. No.: B065800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the physical and chemical

properties of 5-Bromo-2-(hydroxymethyl)phenol, a brominated phenol derivative with

potential applications in organic synthesis and as an intermediate in the development of novel

chemical entities. This document compiles available data on its properties, outlines

experimental protocols for their determination, and includes a detailed synthesis procedure.

Chemical Identity
Identifier Value

CAS Number 170434-11-4

Chemical Name 5-Bromo-2-(hydroxymethyl)phenol

Synonyms Benzenemethanol, 4-bromo-2-hydroxy-

Molecular Formula C₇H₇BrO₂[1]

Molecular Weight 203.03 g/mol [1]

InChI Key CHVJSQNPFPRTPB-UHFFFAOYSA-N

Canonical SMILES C1=CC(=C(C=C1Br)O)CO
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Physical and Chemical Properties
The physical and chemical properties of 5-Bromo-2-(hydroxymethyl)phenol are summarized

in the table below. These properties are crucial for its handling, storage, and application in

experimental settings.

Property Value Source

Physical State Solid Sigma-Aldrich

Melting Point 97 - 99 °C Sigma-Aldrich[2]

Boiling Point Not available -

Solubility

Slightly soluble in water (14

g/L at 25°C). Soluble in

acetone, benzene, and

chloroform.[1][3]

Guidechem, Fisher Scientific

pKa (Predicted) 8.96 ± 0.10 Guidechem[1]

XLogP3-AA 1.9 Guidechem[1]

Hydrogen Bond Donor Count 2 Guidechem[1]

Hydrogen Bond Acceptor

Count
2 Guidechem[1]

Topological Polar Surface Area 40.5 Å² Guidechem[1]

Experimental Protocols
Synthesis of 5-Bromo-2-(hydroxymethyl)phenol
This protocol describes the synthesis of 5-Bromo-2-(hydroxymethyl)phenol via the reduction

of 5-bromo-2-hydroxybenzaldehyde.

Materials:

5-bromo-2-hydroxybenzaldehyde

Sodium borohydride (NaBH₄)
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Tetrahydrofuran (THF)

5% Hydrochloric acid (HCl)

Water

Anhydrous magnesium sulfate

Three-neck flask

Stirring apparatus

Filter paper

Procedure:

In a three-neck flask, add 5-bromo-2-hydroxybenzaldehyde, tetrahydrofuran, and water.

While stirring at room temperature, add sodium borohydride in portions.

Allow the reaction to proceed for 2 hours after the final addition of sodium borohydride.

Slowly add 5% hydrochloric acid dropwise to hydrolyze the reaction mixture.

Wash the resulting mixture with water multiple times.

Filter the precipitate and dry to obtain the final product, 5-Bromo-2-
(hydroxymethyl)phenol, as white crystals.[4]
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Synthesis Workflow

Start: 5-bromo-2-hydroxybenzaldehyde

Dissolve in THF and water

Add Sodium Borohydride (NaBH4)

Reaction (2 hours)

Hydrolyze with 5% HCl

Wash with water

Filter and Dry

End Product: 5-Bromo-2-(hydroxymethyl)phenol

Click to download full resolution via product page

Synthesis of 5-Bromo-2-(hydroxymethyl)phenol.
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Determination of Physical Properties
The following are general standard procedures for determining the key physical properties of

organic compounds like 5-Bromo-2-(hydroxymethyl)phenol.

4.2.1. Melting Point Determination (Capillary Method) - ASTM E324

This method is used to determine the melting range of a crystalline organic compound.[4]

Procedure:

Ensure the sample of 5-Bromo-2-(hydroxymethyl)phenol is thoroughly dried and finely

powdered.

Pack a small amount of the sample into a capillary tube, sealed at one end, to a height of 3-5

mm.

Place the capillary tube in a calibrated melting point apparatus.

Heat the apparatus at a controlled rate (e.g., 1-2 °C per minute) as the temperature

approaches the expected melting point.

Record the temperature at which the first drop of liquid appears (T₁) and the temperature at

which the last solid particle melts (T₂).

The melting range is reported as T₁ - T₂.

4.2.2. Solubility Determination

This protocol provides a qualitative assessment of solubility in various solvents.

Procedure:

Add approximately 10-20 mg of 5-Bromo-2-(hydroxymethyl)phenol to a small test tube.

Add 1 mL of the desired solvent (e.g., water, ethanol, acetone, chloroform) to the test tube.

Vigorously shake the test tube for 10-20 seconds.
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Observe if the solid dissolves completely. If not, gently warm the mixture and observe any

change in solubility.

Record the compound as soluble, partially soluble, or insoluble in the respective solvent at

room temperature and with heating.

Physical Property Determination Workflow

Melting Point Solubility

Start: Purified Sample

Pack capillary tube Add solvent to sample

Heat in apparatus

Record melting range

Shake and observe

Record solubility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 5-Bromo-2-(hydroxymethyl)phenol
(CAS No. 170434-11-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065800#cas-number-170434-11-4-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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